Cas no 897957-73-2 (N-(imidazo1,2-apyridin-3-ylmethyl)cyclopropanamine)

• Product Name: N-(imidazo1,2-apyridin-3-ylmethyl)cyclopropanamine
• CAS No: 897957-73-2
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5049131
• Update Time: 2025-07-16

N-(imidazo1,2-apyridin-3-ylmethyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(imidazo[1,2-a]pyridin-3-ylmethyl)cyclopropanamine
• N-(imidazo1,2-apyridin-3-ylmethyl)cyclopropanamine

• Inchi： 1S/C11H13N3/c1-2-6-14-10(7-12-9-4-5-9)8-13-11(14)3-1/h1-3,6,8-9,12H,4-5,7H2
• InChI Key： XZGKYNDKMVLRRJ-UHFFFAOYSA-N
• SMILES： N(CC1=CN=C2C=CC=CN12)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3

Additional information on N-(imidazo1,2-apyridin-3-ylmethyl)cyclopropanamine

Comprehensive Overview of N-(imidazo[1,2-a]pyridin-3-ylmethyl)cyclopropanamine (CAS No. 897957-73-2)

N-(imidazo[1,2-a]pyridin-3-ylmethyl)cyclopropanamine (CAS No. 897957-73-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a cyclopropanamine moiety further enhances its versatility, making it a valuable scaffold for drug discovery and development.

In recent years, the demand for novel imidazo[1,2-a]pyridine derivatives has surged, driven by their potential therapeutic applications. Researchers are particularly interested in compounds like N-(imidazo[1,2-a]pyridin-3-ylmethyl)cyclopropanamine due to their ability to modulate various biological targets. For instance, imidazo[1,2-a]pyridine cores are frequently explored in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The incorporation of a cyclopropanamine group can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug efficacy.

The synthesis of N-(imidazo[1,2-a]pyridin-3-ylmethyl)cyclopropanamine typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend toward green chemistry and sustainable synthesis, which are hot topics in the scientific community. Researchers are also exploring the use of machine learning and computational chemistry to predict optimal reaction conditions, further accelerating the discovery process.

From a commercial perspective, N-(imidazo[1,2-a]pyridin-3-ylmethyl)cyclopropanamine is of interest to pharmaceutical companies and academic institutions alike. Its potential applications span across oncology, central nervous system (CNS) disorders, and infectious diseases. For example, the compound's structural similarity to known GABA receptor modulators has prompted investigations into its use for treating anxiety and epilepsy. Additionally, its imidazo[1,2-a]pyridine core is being studied for its role in cancer immunotherapy, a rapidly evolving field that leverages the immune system to combat malignancies.

Safety and regulatory considerations are paramount when working with N-(imidazo[1,2-a]pyridin-3-ylmethyl)cyclopropanamine. While it is not classified as a hazardous material, proper handling and storage are essential to ensure stability and prevent degradation. The compound's physicochemical properties, such as melting point, solubility, and logP, are well-documented, providing valuable insights for formulation development. Regulatory agencies like the FDA and EMA require thorough characterization of such compounds before they can proceed to clinical trials, underscoring the importance of rigorous quality control.

In conclusion, N-(imidazo[1,2-a]pyridin-3-ylmethyl)cyclopropanamine (CAS No. 897957-73-2) represents a promising candidate for future therapeutic applications. Its unique combination of a imidazo[1,2-a]pyridine core and a cyclopropanamine side chain offers ample opportunities for structural optimization and target-specific design. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing the frontiers of precision medicine.